Cas no 5464-13-1 (1-(dimethylamino)pentan-2-ol)

• Product name: 1-(dimethylamino)pentan-2-ol
• CAS No: 5464-13-1
• MF: C₇H₁₇NO
• MW: 131.21598
• CID: 942336
• PubChem ID: 231185

1-(dimethylamino)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(dimethylamino)pentan-2-ol
• NSC26889
• NSC-26889
• AKOS011321001
• 5464-13-1
• SCHEMBL2867976

• Inchi： InChI=1S/C7H17NO/c1-4-5-7(9)6-8(2)3/h7,9H,4-6H2,1-3H3
• InChI Key： MZLDACGYLPYWMZ-UHFFFAOYSA-N
• SMILES： CCCC(CN(C)C)O

Computed Properties

• Exact Mass: 131.13111
• Monoisotopic Mass: 131.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 63.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 0.879
• Boiling Point: 180.5°C at 760 mmHg
• Flash Point: 53.1°C
• Refractive Index: 1.444
• PSA: 23.47
• LogP: 0.70900